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Compound of Interest

Compound Name: Boc-Hse(Me)-OH
CAS No.: 104839-08-9
Cat. No.: B2700196
Get Quote
. J

Product: Boc-Hse(Me)-OH (N-a-t-Butoxycarbonyl-O-methyl-L-homoserine) CAS: 104839-08-9
Molecular Weight: 233.26 g/mol Support Ticket ID: SOL-HSE-001[1][2]

Technical Snapshot & Root Cause Analysis

Many researchers encounter immediate precipitation when attempting to dissolve Boc-
Hse(Me)-OH directly in aqueous buffers (PBS, TBS) or water.[1][2] This is not a product defect
but a physicochemical characteristic of the molecule.[1][2]

The Solubility Paradox

While amino acids are generally water-soluble, this derivative presents a "Hydrophobic Triple
Lock™:

» Boc Group: The tert-butoxycarbony! group is bulky and highly lipophilic, masking the N-
terminal amine.[1][2]

o Methyl Ether Side Chain: Unlike native Homoserine (which has a hydrophilic -OH group), the
methylated side chain (-OMe) loses hydrogen bond donor capability, significantly reducing
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water affinity.[1][2]

o Protonated Carboxyl Group: In its solid state (free acid), the C-terminal carboxyl group (-
COOH) is protonated.[1][2] Without ionization, the molecule lacks a charged "handle" to
interact with water molecules.[2]

The Solution: To achieve aqueous solubility, you must either (A) solubilize the hydrophobic
regions using organic co-solvents or (B) force the ionization of the carboxylic acid to create a
soluble salt.[1][2]

Decision Matrix: Choosing the Right Protocol

Use the following workflow to select the optimal dissolution method for your specific application.
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START: Define Application

Is organic solvent (DMSO/DMF)
tolerated in your assay?

NO
(Strictly Aqueous)
PROTOCOL B:
(Target Concentration?) In Situ Salt Formation
(NaHCO3 / NaOH)
PROTOCOL C: PROTOCOL A:
Advanced Formulation Organic Stock Spike
(PEG300 / Tween 80) (DMSO/DMF)

Click to download full resolution via product page

Figure 1: Decision tree for solubilizing Boc-Hse(Me)-OH based on experimental constraints.

Step-by-Step Troubleshooting Protocols
Protocol A: The "Organic Spike" (Standard Lab Use)

Best for: In vitro biochemical assays, enzyme kinetics, and general stock preparation.[2]
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Theory: Dissolving the compound in a water-miscible organic solvent first overcomes the lattice
energy of the solid.[1][2] Subsequent dilution into buffer keeps the molecule in solution if the
final concentration is below the saturation limit.[1][2]

o Prepare Stock Solution:
o Weigh the Boc-Hse(Me)-OH powder.[1][2]

o Add 100% DMSO (or DMF) to achieve a concentration of 50—100 mM (approx. 11-23
mg/mL).[1][2]

o Note: Vortex vigorously.[1][2] The solution should be clear and colorless.
e Dilution Step (Critical):

o Slowly add the stock solution to your aqueous buffer (e.g., PBS pH 7.[1][2]4) while
vortexing the buffer.[1][2]

o Do not add buffer to the stock; this causes local high concentrations of water and
immediate precipitation.[1][2]

o Limit: Keep the final DMSO concentration < 1% (v/v) to avoid cellular toxicity, unless your
assay tolerates higher.

Protocol B: In Situ Salt Formation (Strictly Aqueous)

Best for: Cell culture where DMSO is toxic, or sensitive structural biology applications.[2]

Theory: By raising the pH slightly above the pKa of the carboxylic acid (approx pKa 3.8), we
deprotonate the -COOH to -COO~Na*.[1][2] This ionic charge pulls the hydrophobic Boc group
into the aqueous phase.[1][2]

o Calculate Equivalents:

o You need exactly 1.0 to 1.1 molar equivalents of base.[1][2] Excess base can degrade the
Boc group or damage cells.[1][2]

e Preparation:
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o Suspend Boc-Hse(Me)-OH in water (it will be cloudy/particulate).[1][2]
o Add 1.0 eq of 0.1 M NaOH or 1.0 eq of NaHCOs (Sodium Bicarbonate).[1][2]

o Example: For 23.3 mg (0.1 mmol) of Boc-Hse(Me)-OH, add 1.0 mL of 0.1 M NaOH.[1][2]

e Sonication:

o Sonicate the suspension until it turns clear.[1][2] This may take 5-10 minutes.
o Buffer Adjustment:

o Once dissolved, dilute this concentrate into your working buffer.[1][2]

o Warning: If you dilute into a low pH buffer (< pH 5), the compound will re-protonate and
precipitate.[1][2]

Protocol C: Advanced Formulation (High
Concentration/In Vivo)

Best for: Animal studies or assays requiring high solubility (>10 mM) without precipitation.[1][2]

Theory: Uses a co-solvent system to encapsulate the hydrophobic regions, preventing
aggregation in physiological fluids.[2]

Formulation Recipe (Yields ~11 mM or 2.5 mg/mL):

Dissolve 2.5 mg Boc-Hse(Me)-OH in 100 uL DMSO (10% of final vol).

Add 400 pL PEG300 (40% of final vol) and mix.

Add 50 pL Tween-80 (5% of final vol) and mix.

Add 450 pL Saline or PBS (45% of final vol).

Result: A clear, stable solution suitable for injection or high-concentration spiking.[1][2]

Solubility Data Reference
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Solvent System Solubility Limit (Approx.) Notes
Pure Water (pH 6-7) < 0.1 mg/mL Practically insoluble.[1][2]

Forms soluble Sodium salt.[1]
0.1 M NaOH / NaHCOs > 10 mg/mL

[2] Stable for <24h.

Excellent solubility.[1][2]
DMSO / DMF > 50 mg/mL _

Hygroscopic (keep dry).[1][2]
Ethanol / Methanol > 20 mg/mL Good solubility.[1][2]

Direct addition fails; requires
PBS (pH 7.4) < 0.5 mg/mL pre-dissolution (Protocol A).[1]

[2]

Frequently Asked Questions (FAQ)

Q: I dissolved the compound in DMSO, but it turned cloudy when | added it to my cell culture
media. Why? A: This is "crashing out."[1][2] It happens if the concentration in the media
exceeds the aqueous solubility limit (~0.5 mg/mL for the free acid) or if the mixing was too
rapid.[1][2] Fix: Lower the working concentration or switch to Protocol B (Salt Formation) to
increase the intrinsic aqueous solubility of the molecule.[1][2]

Q: Is the Boc group stable in the basic conditions used in Protocol B? A: Yes. The Boc (tert-
butyloxycarbonyl) group is base-stable.[1][2][3] It resists hydrolysis in NaOH or NaHCOs at
room temperature.[1][2] However, it is acid-labile.[1][2] Do not expose the solution to strong
acids (TFA, HCI) unless you intend to remove the protecting group.[1][2]

Q: Can | autoclave solutions of Boc-Hse(Me)-OH? A:No. The Boc group is thermally unstable
and can decompose (releasing isobutylene and CO2) at high temperatures, especially in
agueous solution.[1][2] Sterilize by filtration (0.22 um) only.

Q: | see "Hse" and "His" used in literature. Are they the same? A:No.
e His = Histidine (Imidazole side chain).[1][2]

e Hse = Homoserine (Hydroxyethyl side chain).[1][2]
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o Boc-Hse(Me)-OH is an ether derivative of Homoserine, often used as a Methionine
surrogate.[1][2] Ensure you are using the correct CAS (104839-08-9).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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